Cas no 65994-07-2 (Trimethoxy-[3-(2-methoxyethoxy)propyl]silane)

• Product Name: Trimethoxy-[3-(2-methoxyethoxy)propyl]silane
• CAS No: 65994-07-2
• MF: C₉H₂₂O₅Si
• MW: 238.3535
• MDL: MFCD00285094
• CID: 962923
• PubChem ID: 171723
• Update Time: 2025-10-30

Trimethoxy-[3-(2-methoxyethoxy)propyl]silane Chemical and Physical Properties

Names and Identifiers

• trimethoxy-[3-(2-methoxyethoxy)propyl]silane
• 2-[METHOXY(POLYETHYLENEOXY)21-24PROPYL]TRIMETHOXYSILANE, tech-90
• 2-[METHOXY(POLYETHYLENEOXY)PROPYL]TRIMETHOXYSILANE
• 2-[Methoxy(polyethyleneoxy)propyl]-trimethoxysilane, tech-90
• 3-Trimethoxysilylpropyl ether of polyoxyethylated methanol
• Poly(oxy-1,2-ethanediyl), alpha-methyl-omega-(3-(trimethoxysilyl)propoxy)-
• (4,7-Dioxaoctane-1-yl)trimethoxysilane
• Poly(ethylene oxide), (trimethoxysilylpropyl) terminated, PEO 6-(trimethoxysilane)
• TRIMETHOXYSILYLPROPOXYPOLYETHYLENEOXIDE, METHYL ETHER, tech-85
• 3-[METHOXY(POLYETHYLENEOXY)21-24]PROPYLTRIMETHOXYSILANE, tech
• 3-[METHOXY(POLYETHYLENEOXY)9-12]PROPYLTRIMETHOXYSILANE, tech
• 3-[METHOXY(POLYETHYLENEOXY)6-9]PROPYLTRIMETHOXYSILANE, tech
• MFCD23102975
• 1027082-83-2
• F71884
• 3,3-DIMETHOXY-2,7,10-TRIOXA-3-SILAUNDECANE
• 124087-62-3
• DTXSID90924726
• 65994-07-2
• 2-[Methoxy(polyethyleneoxy)propyl]-trimethoxysilane
• SCHEMBL431419
• Trimethoxy-[3-(2-methoxyethoxy)propyl]silane

• MDL： MFCD00285094
• Inchi： 1S/C9H22O5Si/c1-10-7-8-14-6-5-9-15(11-2,12-3)13-4/h5-9H2,1-4H3
• InChI Key： BJTBHSSNDGKAJO-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 238.12365033 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.35
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.076
• Melting Point: -8°C
• Boiling Point: 336.3±32.0 °C at 760 mmHg
• Flash Point: 129.4±25.5 °C
• Refractive Index: 1.4030
• PSA: 0.00000
• LogP: 0.00000
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Trimethoxy-[3-(2-methoxyethoxy)propyl]silane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Trimethoxy-[3-(2-methoxyethoxy)propyl]silane

Trimethoxy-[3-(2-methoxyethoxy)propyl]silane (CAS No. 65994-07-2): A Versatile Silane Coupling Agent for Advanced Materials

Trimethoxy-[3-(2-methoxyethoxy)propyl]silane (CAS No. 65994-07-2) is a highly specialized organosilane compound widely recognized for its exceptional performance as a silane coupling agent. This compound features a unique molecular structure combining methoxy and ether-functionalized propyl groups, making it a critical component in industries ranging from adhesives and sealants to nanotechnology and surface modification. Its ability to enhance interfacial adhesion between organic and inorganic materials has positioned it as a cornerstone in modern material science.

The growing demand for high-performance coatings and composite materials has driven significant interest in Trimethoxy-[3-(2-methoxyethoxy)propyl]silane. Researchers and manufacturers are increasingly leveraging its hydrolytic stability and reactivity to develop innovative solutions for waterborne systems, UV-curable formulations, and green chemistry applications. With sustainability becoming a key focus, this silane’s compatibility with low-VOC formulations aligns perfectly with global trends toward eco-friendly industrial processes.

One of the most compelling applications of Trimethoxy-[3-(2-methoxyethoxy)propyl]silane lies in its role as a surface modifier for nanoparticles and fillers. By functionalizing surfaces with this silane, engineers can significantly improve dispersion stability in polymer matrices, reducing agglomeration and enhancing mechanical properties. This is particularly relevant in the development of lightweight composites for automotive and aerospace industries, where weight reduction without sacrificing strength is paramount.

In the field of electronics and semiconductors, CAS No. 65994-07-2 has gained traction due to its ability to form uniform thin films on glass, metals, and ceramics. These films act as adhesion promoters for printed circuit boards (PCBs) and encapsulation materials, ensuring reliability in harsh environments. Additionally, its moisture resistance makes it ideal for protective coatings in flexible electronics, a sector experiencing rapid growth due to the rise of wearable technology.

From a synthesis perspective, Trimethoxy-[3-(2-methoxyethoxy)propyl]silane offers advantages in sol-gel chemistry, where its trialkoxysilane groups facilitate crosslinking under mild conditions. This property is exploited in hybrid organic-inorganic materials, enabling tailored mechanical and thermal properties for specialized applications. Recent studies have also explored its use in drug delivery systems, where silane-functionalized carriers improve biocompatibility and controlled release kinetics.

As industries continue to prioritize multifunctional additives, Trimethoxy-[3-(2-methoxyethoxy)propyl]silane stands out for its dual functionality: acting as both a coupling agent and a plasticizer. This versatility reduces the need for additional additives, streamlining formulations and lowering production costs. Its compatibility with epoxy resins, polyurethanes, and acrylics further broadens its utility across diverse sectors.

Looking ahead, advancements in smart materials and self-healing coatings are expected to further elevate the importance of CAS No. 65994-07-2. With its proven performance and adaptability, this silane is poised to play a pivotal role in next-generation technologies, answering the call for materials that are not only high-performing but also environmentally responsible.